3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one

• IUPAC Name: 3-[(4-methylphenyl)methoxy]benzo[c]chromen-6-one
• InChI: InChI=1S/C21H16O3/c1-14-6-8-15(9-7-14)13-23-16-10-11-18-17-4-2-3-5-19(17)21(22)24-20(18)12-16/h2-12H,13H2,1H3
• InChI Key: ZSIOQCHTPDFSDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC3=C(C=C2)C4=CC=CC=C4C(=O)O3
• Molecular Formula: C21H16O3
• Molecular Weight: 316.3 g/mol

Description

3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one, also known as BMBC, is a synthetic compound that belongs to the class of flavonoids. It has gained interest in recent years due to its potential therapeutic properties and its ability to modulate various biological pathways. In

Scientific Research Applications

3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one has been studied for its potential therapeutic properties in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one has been shown to inhibit the growth of cancer cells by inducing apoptosis, suppressing angiogenesis, and modulating various signaling pathways. In inflammation research, 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB, a key regulator of inflammation. In neurodegenerative disorder research, 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one has been shown to protect neurons from oxidative stress and prevent the accumulation of amyloid-beta, a hallmark of Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one is not fully understood, but it is believed to involve the modulation of various biological pathways. 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of cellular antioxidant defense and detoxification. 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one has also been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. In addition, 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one has been shown to modulate the expression of various genes involved in apoptosis, cell cycle regulation, and inflammation.
Biochemical and Physiological Effects:
3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer research, 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one has been shown to induce apoptosis, inhibit angiogenesis, and modulate various signaling pathways. In inflammation research, 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB. In neurodegenerative disorder research, 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one has been shown to protect neurons from oxidative stress and prevent the accumulation of amyloid-beta.

Advantages and Limitations for Lab Experiments

3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one has several advantages for lab experiments, including its synthetic accessibility, low toxicity, and ability to modulate various biological pathways. However, 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one also has some limitations, including its poor solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one research. One direction is to explore the potential of 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one as a therapeutic agent in various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to optimize the synthesis method of 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one to improve its yield and purity. Additionally, future research could focus on elucidating the mechanism of action of 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one and identifying its molecular targets. Finally, future research could explore the potential of 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one as a lead compound for the development of novel therapeutic agents.

Synthesis Methods

The synthesis of 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one involves the condensation of 4-methylbenzyl alcohol and 6H-benzo[c]chromen-6-one in the presence of a strong acid catalyst. The reaction proceeds through an electrophilic aromatic substitution mechanism, resulting in the formation of 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one. The yield of 3-[(4-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one can be improved by optimizing the reaction conditions, such as the reaction temperature, time, and concentration of the reagents.